Cas no 2172555-01-8 (5-butyl-9,9-difluoro-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-butyl-9,9-difluoro-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172555-01-8
• MF: C₁₃H₂₃F₂NO
• MW: 247.324630975723
• CID: 5937365
• PubChem ID: 165841750
• Update Time: 2025-10-28

5-butyl-9,9-difluoro-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-butyl-9,9-difluoro-1-oxa-4-azaspiro5.5undecane
• EN300-1640636
• 5-butyl-9,9-difluoro-1-oxa-4-azaspiro[5.5]undecane
• 2172555-01-8

• Inchi： 1S/C13H23F2NO/c1-2-3-4-11-12(17-10-9-16-11)5-7-13(14,15)8-6-12/h11,16H,2-10H2,1H3
• InChI Key： QGHVCUDGMSJECC-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC1)C(CCCC)NCCO2)F

Computed Properties

• Exact Mass: 247.17477068g/mol
• Monoisotopic Mass: 247.17477068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-butyl-9,9-difluoro-1-oxa-4-azaspiro5.5undecane

5-butyl-9,9-difluoro-1-oxa-4-azaspiro[5.5]undecane

The compound 5-butyl-9,9-difluoro-1-oxa-4-azaspiro[5.5]undecane, identified by the CAS number 2172555-01-8, is a highly specialized organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug design and development. The molecule's structure features a spiro ring system, which is a point where two rings are joined by a single atom, creating a complex yet stable framework. The presence of fluorine atoms at the 9 and 9 positions further enhances its chemical properties, making it a promising candidate for various pharmacological studies.

The synthesis of 5-butyl-9,9-difluoro-1-oxa-4-azaspiro[5.5]undecane involves a series of intricate organic reactions, including nucleophilic substitutions, ring-closing reactions, and fluorination processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and better purity. The use of fluorine in organic compounds is well-documented for its ability to improve drug-like properties such as lipophilicity and metabolic stability, which are crucial for drug candidates targeting various therapeutic areas.

One of the most notable applications of this compound is its role in the development of novel therapeutics for central nervous system (CNS) disorders. The spirocyclic structure provides a unique pharmacophore that can interact with specific CNS targets, such as GABA receptors or other ion channels. Recent studies have demonstrated that 5-butyl-9,9-difluoro-1 oxaspiro compounds exhibit potent activity in preclinical models of epilepsy and anxiety disorders. These findings underscore the potential of this compound class in addressing unmet medical needs in neurology.

In addition to its therapeutic potential, spirocyclic compounds like this one are also valuable tools for studying molecular recognition and supramolecular chemistry. The spiro junction creates a rigid structure that can be exploited for designing self-assembling systems or molecular switches. Researchers have employed computational methods to model the conformational dynamics of this compound, revealing insights into its flexibility and interactions with biological systems.

The incorporation of a butyl group at the 5 position introduces additional complexity to the molecule's stereochemistry. This substituent not only influences the compound's physical properties but also plays a critical role in determining its bioavailability and pharmacokinetics. Recent studies have focused on optimizing the stereochemistry of similar compounds to enhance their efficacy and reduce off-target effects.

From an analytical standpoint, the characterization of cas no 2172555 01 8 has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into the molecule's structural integrity and purity. Furthermore, computational modeling has been instrumental in predicting the compound's behavior in various biological systems, aiding in its rational design for therapeutic applications.

In terms of safety and toxicity profiles, preliminary studies indicate that spirocyclic fluorinated compounds exhibit acceptable toxicity levels when administered at therapeutic doses. However, further investigations are required to fully understand their long-term effects and potential for bioaccumulation.

In conclusion, cas no 2172555 01 8, or 5-butyl 9 difluoro spiro undecane, represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising pharmacological properties make it a valuable asset for drug discovery efforts across multiple therapeutic areas. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative treatments for various diseases.